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Compound of Interest

Compound Name: 4-(pentyloxy)Benzamide
Cat. No.: B13863709
Get Quote
\ J

Executive Summary & Chemical Characterization

As researchers, we often treat disposal as an afterthought, yet the integrity of our
environmental stewardship is just as critical as our data. 4-(pentyloxy)benzamide (CAS:
102872-11-7) is an organic amide derivative often used as a synthesis intermediate. While it is
not a P-listed or U-listed acute hazardous waste under specific EPA RCRA designations, it
possesses bioactive potential and irritant properties that mandate strict segregation from
municipal waste streams.

This guide outlines the operational standard for disposing of 4-(pentyloxy)benzamide,
ensuring compliance with 40 CFR 262.11 (Hazardous Waste Determination) and maintaining
laboratory safety.

Chemical Identity & Hazard Profile
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Property

Specification

Chemical Name

4-(pentyloxy)benzamide

CAS Number

102872-11-7

Molecular Formula

C12H17NO2

Physical State

Solid (Crystalline Powder)

Primary Hazards (GHS)

H302: Harmful if swallowedH315: Causes skin
irritationH319: Causes serious eye

irritationH335: May cause respiratory irritation

RCRA Status

Non-Listed; Generator must characterize (Likely
Non-Hazardous by Characteristic, but regulated

as Chemical Waste)

Personal Protective Equipment (PPE) Matrix

Expert Insight: The primary risk during disposal is not acute toxicity, but rather particulate

inhalation and contact dermatitis. The amide functionality is stable, but the pentyloxy chain

increases lipophilicity, potentially aiding skin absorption.

Respiratory Hand . Body
Task . . Eye Protection .
Protection Protection Protection
Solid N95 Mask or Nitrile Gloves Lab Coat
o Safety Goggles
Weighing/Transf Fume Hood (Double-gloved (Buttoned), Long
(ANSI z87.1)
er (Sash <18") recommended) sleeves
) Nitrile Gloves Lab Coat,
Solution Fume Hood )
) ) (0.212 mm min Safety Goggles Closed-toe
Preparation Required ]
thickness) shoes
] o Safety Goggles +  Tyvek Suit
Spill Cleanup P100/N95 Nitrile Gloves ) ) )
] ) Face Shield (if (optional for
(Solid) Respirator (Double layer) ) _ )
dusting high) large spills)
Waste Fume Hood Nitrile Gloves
o ) Safety Goggles Lab Coat
Consolidation Required (Extended cuff)
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Waste Segregation & Accumulation Protocol

Proper segregation is the single most critical step in laboratory waste management. Mixing
incompatible streams is the leading cause of waste-related accidents.

A. Solid Waste (Pure Substance)

o Container: High-density polyethylene (HDPE) wide-mouth jar or a dedicated "Solid Organic
Waste" drum.

e Labeling: Must read "Hazardous Waste - Solid Organic." Explicitly list "4-
(pentyloxy)benzamide" as a constituent.[1][2]

e Protocol:
o Do not dispose of in regular trash or biohazard bags.

o Double-bag the powder if placing it into a larger accumulation drum to prevent dust
dispersion upon reopening the drum.

B. Liquid Waste (Reaction Mixtures/Mother Liquors)

o Compatibility Check: 4-(pentyloxy)benzamide is an amide. It is generally stable but can
hydrolyze in strong acids or bases.

o Self-Validating Step: Before adding to a central waste carboy, check the pH of your
solution. If pH < 2 or > 12, neutralize or use a separate "Corrosive" waste stream to
prevent exothermic reactions in the drum.

e Solvent Stream: Segregate based on the solvent used (e.g., Halogenated vs. Non-
Halogenated).[3] The benzamide solute does not dictate the stream; the solvent does.

Spill Response Protocol

Scenario: You have spilled 5g of solid 4-(pentyloxy)benzamide on the benchtop.
* |solate: Alert nearby personnel. Mark the area.

e Protect: Don PPE (Goggles, Nitrile Gloves, N95 Mask).
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e Contain (Dry Spill):
o Do NOT use compressed air or vigorous sweeping, which aerosolizes the irritant.
o Use a dustpan and brush with slow, deliberate movements.

o Best Practice: Cover the powder with wet paper towels to dampen it, then scoop up the
wet mass. This eliminates dust generation.[4][5][6]

o Decontaminate: Wash the surface with soap and water (the compound is lipophilic; water
alone may not remove residues).

o Dispose: Place all cleanup materials (towels, gloves) into the Solid Hazardous Waste
container.

Disposal Workflow & Decision Logic

The following diagram illustrates the decision-making process for disposing of 4-
(pentyloxy)benzamide to ensure compliance with "Cradle-to-Grave" tracking requirements.
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Waste Generation:

4-(pentyloxy)benzamide

Physical State?

Powder/Crystals \Dissolved

Solid Waste Stream Liquid/Solution

Solvent Type?

Double Bag /
Secure Container
Label: '"Hazardous Waste' Halogenated Waste Non-Halogenated Waste
(Toxic/lrritant) (e.g., DCM, Chloroform) (e.g., Acetone, Methanol)

No Halogens

Satellite Accumulation Area
(Closed Container)

EHS / Vendor Pickup

Final Disposal:
High-Temp Incineration

Click to download full resolution via product page

Figure 1: Decision logic for the segregation and disposal of 4-(pentyloxy)benzamide, ensuring
correct waste stream classification.
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Regulatory Context & Final Disposition
RCRA Waste Determination (40 CFR 262.11)

While 4-(pentyloxy)benzamide is not explicitly listed on the EPA's P or U lists, the generator
(you) is legally required to determine if it exhibits hazardous characteristics.[7]

Ignitability (D001): No (Solid, stable).

Corrosivity (D002): No (Neutral/Amide).

Reactivity (D003): No.

Toxicity (D004-D043): Unlikely to leach regulated metals or organics above TCLP limits.

However, due to its GHS classification as an irritant and harmful substance, best management
practices (Prudent Practices in the Laboratory) dictate it be managed as Non-RCRA Regulated
Chemical Waste (unless mixed with RCRA solvents).

Ultimate Fate: Incineration

The only acceptable final disposal method for this compound is incineration.

o Why? High-temperature incineration ensures the complete oxidation of the aromatic ring and
the amide bond, converting the compound into basic oxides (COz, H20, NOx) and preventing
environmental bioaccumulation.

o Prohibited: Never flush down the drain.[3] The lipophilic pentyloxy tail makes it difficult for
standard water treatment facilities to degrade, posing a risk to aquatic life.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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